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Compound of Interest

Compound Name:
Methyl 2-(6-

methylnicotinyl)acetate

Cat. No.: B027897 Get Quote

In-Depth Technical Guide: Methyl 2-(6-
methylnicotinyl)acetate
For Researchers, Scientists, and Drug Development Professionals

Core Compound Data
Identifier Value

Chemical Name Methyl 2-(6-methylpyridin-3-yl)acetate

CAS Number 90610-06-3

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Synthesis and Experimental Protocols
The primary route for the synthesis of Methyl 2-(6-methylnicotinyl)acetate involves a two-

step process: the preparation of the carboxylic acid precursor, 2-(6-methylpyridin-3-yl)acetic

acid, followed by its esterification.

Step 1: Synthesis of 2-(6-methylpyridin-3-yl)acetic acid
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A common method for the synthesis of the precursor, 2-(6-methylpyridin-3-yl)acetic acid,

involves the hydrolysis of a corresponding nitrile or the oxidation of a suitable precursor. While

specific high-yield protocols for this exact molecule are not extensively detailed in publicly

available literature, general methods for the synthesis of pyridine-3-acetic acid derivatives can

be adapted.

One potential synthetic pathway, extrapolated from related syntheses, involves the conversion

of 6-methyl-3-(chloromethyl)pyridine. This intermediate can be reacted with a cyanide source to

introduce the cyano group, followed by acidic or basic hydrolysis to yield the desired carboxylic

acid.

Step 2: Fischer Esterification to Methyl 2-(6-
methylnicotinyl)acetate
The final step is the esterification of 2-(6-methylpyridin-3-yl)acetic acid with methanol. The

Fischer esterification is a widely used and effective method for this transformation.

Experimental Protocol: Fischer Esterification

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-(6-methylpyridin-3-yl)acetic acid in an excess of anhydrous methanol. The

large excess of methanol serves as both the reactant and the solvent, driving the equilibrium

towards the product.

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid or p-toluenesulfonic acid, to the solution.

Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for

several hours. The reaction progress can be monitored by thin-layer chromatography (TLC)

or liquid chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the

excess acid with a suitable base, such as a saturated aqueous solution of sodium

bicarbonate.

Extraction: Extract the aqueous layer with an organic solvent, for instance, ethyl acetate.
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Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium

sulfate), filter, and concentrate under reduced pressure. The crude product can be further

purified by column chromatography on silica gel to yield pure Methyl 2-(6-
methylnicotinyl)acetate.

Caption: Fischer esterification of 2-(6-methylpyridin-3-yl)acetic acid.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in peer-reviewed literature regarding the

biological activity and associated signaling pathways of Methyl 2-(6-methylnicotinyl)acetate.

However, the broader class of pyridine derivatives is known to exhibit a wide range of

pharmacological activities.

Pyridine scaffolds are present in numerous bioactive compounds and pharmaceuticals,

demonstrating activities such as antimicrobial, antiviral, and anti-inflammatory effects. The

biological activity of pyridine derivatives is often attributed to the ability of the nitrogen atom to

form hydrogen bonds and the overall electronic properties of the aromatic ring, which can be

modulated by various substituents.

Given the structural similarity to other biologically active pyridine-containing molecules, it is

plausible that Methyl 2-(6-methylnicotinyl)acetate could interact with various biological

targets. Further research, including in vitro and in vivo studies, is necessary to elucidate its

specific mechanism of action and potential therapeutic applications.

To cite this document: BenchChem. ["Methyl 2-(6-methylnicotinyl)acetate" CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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